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Compound of Interest

Compound Name: Asa-PS

Cat. No.: B045576

An in-depth investigation into the theoretical binding mode of a molecule designated "Asa-PS"
to its target proteins has revealed a significant case of mistaken identity, with the acronym
overwhelmingly referring to the American Society of Anesthesiologists Physical Status (ASA-
PS) classification system in scientific and medical literature. This classification is a crucial tool
for assessing the preoperative health of patients and bears no relation to a specific molecular
compound that would exhibit a binding mode to protein targets.

Our comprehensive search for "Asa-PS" as a molecular entity across various scientific
databases and search engines yielded no specific compound or drug with this designation. The
consistent and predominant results pointed exclusively to the ASA-PS system, a grading
method used by anesthesiologists to stratify patients based on their overall health and the
presence of systemic diseases.[1][2][3][4][5][6]

The ASA-PS classification system is a subjective scale ranging from ASA | (a normal healthy
patient) to ASA VI (a declared brain-dead patient whose organs are being removed for donor
purposes).[4] It is used to predict perioperative risk and guide anesthetic management.[6] The
"PS" in ASA-PS stands for Physical Status.

Given the complete absence of any public domain information linking "Asa-PS" to a specific
molecule with protein binding properties, it is concluded that the query likely stems from a
misunderstanding or a misnomer. It is possible that "Asa-PS" is an internal or proprietary code
for a compound not yet disclosed in public research, an abbreviation for a more complex
chemical name that is not readily searchable, or simply an error.
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Without the correct identification of the molecule in question, it is impossible to provide a
technical guide on its theoretical binding mode, associated quantitative data, experimental
protocols, or signaling pathways as requested. Further clarification on the precise chemical
identity of "Asa-PS" is required to proceed with a meaningful scientific inquiry into its
interactions with target proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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